(R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C15H19NO4S
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-[(3R)-1-phenylmethoxycarbonylpiperidin-3-yl]sulfanylacetic acid
• Standard InChI: InChI=1S/C15H19NO4S/c17-14(18)11-21-13-7-4-8-16(9-13)15(19)20-10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,18)/t13-/m1/s1
• Standard InChI Key: QQESUZVLIDDNJK-CYBMUJFWSA-N
• Isomeric SMILES: C1C[C@H](CN(C1)C(=O)OCC2=CC=CC=C2)SCC(=O)O
• SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)SCC(=O)O
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)SCC(=O)O

Introduction

(R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester is a complex organic compound with the CAS number 1354002-48-4. It is a derivative of piperidine, a heterocyclic amine, and is used in various chemical syntheses. This compound is currently discontinued, as indicated by its availability status.

Synthesis and Applications

While specific synthesis methods for (R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester are not detailed in the available literature, compounds of this nature are often synthesized through multi-step reactions involving the formation of the piperidine ring, introduction of the carboxymethylsulfanyl group, and esterification with benzyl alcohol.

This compound might be used as an intermediate in the synthesis of pharmaceuticals or other biologically active molecules, given its structural features that are common in drug design.

Related Compounds

• (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester: This is the enantiomer of the compound , with a molecular weight of 309.4 g/mol and CAS number 1354020-13-5.

• (R)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester: This compound has a similar structure but with a methoxy group instead of a carboxymethylsulfanyl group, and it has a molecular weight of 293.31 g/mol.

Availability and Discontinuation

(R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester is currently discontinued, and inquiries about similar products are recommended.

Data Table: Comparison of Related Compounds

Compound Name	CAS Number	Molecular Weight (g/mol)
(R)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester	1354002-48-4	Not Available
(S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester	1354020-13-5	309.4
(R)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester	937057-83-5	293.31